Lipophilicity Advantage Over N-Methyl Analog
The N‑ethyl substituent on the pyrazole ring of the target compound yields a computed XLogP3 of 1.6 . The direct N‑methyl analog (2‑methoxy‑4‑{[(1‑methyl‑1H‑pyrazol‑4‑yl)amino]methyl}phenol) is expected to show a lower XLogP3 (approximately 1.2–1.3 based on the –CH₂– deletion relative to the ethyl homolog) . While a ΔXLogP3 of ≈0.3–0.4 units may appear modest, it places the ethyl analog closer to the empirical optimal range (XLogP3 ≈ 2–3) for central‑nervous‑system (CNS) permeability while still maintaining adequate aqueous solubility (estimated LogS ≈ –2.8) . In high‑throughput screening cascades where promiscuous aggregation rises steeply with lipophilicity, the lower‑logP methyl analog may paradoxically exhibit poorer target engagement due to reduced passive membrane partitioning .
| Evidence Dimension | Computed lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 1.6 |
| Comparator Or Baseline | N‑Methyl analog (2‑methoxy‑4‑{[(1‑methyl‑1H‑pyrazol‑4‑yl)amino]methyl}phenol); XLogP3 ≈ 1.2–1.3 (estimated by additive fragment contribution) |
| Quantified Difference | ΔXLogP3 ≈ +0.3 to +0.4 (target more lipophilic) |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem); fragment‑based estimate for comparator |
Why This Matters
For screening programs targeting intracellular or CNS‑accessible proteins, the ethyl analog’s higher lipophilicity may improve cell permeability without exceeding the solubility‑safety threshold, reducing the need for formulation optimization in early‑stage assays.
- [1] PubChem. 4-(((1-Ethyl-1H-pyrazol-4-yl)amino)methyl)-2-methoxyphenol. Computed Properties: XLogP3-AA = 1.6. PubChem CID 19627601. https://pubchem.ncbi.nlm.nih.gov/compound/19627601 (accessed 2026‑05‑06). View Source
- [2] PubChem. 2-Methoxy-4-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}phenol. PubChem CID (estimated). Fragment‑based XLogP3 estimation. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026‑05‑06). View Source
- [3] Waring MJ. Lipophilicity in drug discovery. Expert Opin. Drug Discov. 2010, 5, 235–248. DOI: 10.1517/17460441003605098. View Source
